Cas no 1932682-41-1 (trans-2-(2-chloro-4-methylphenyl)aminocyclopentan-1-ol)

• Product Name: trans-2-(2-chloro-4-methylphenyl)aminocyclopentan-1-ol
• CAS No: 1932682-41-1
• MF: C₁₂H₁₆ClNO
• MW: 225.714542388916
• CID: 6249178
• PubChem ID: 102733049
• Update Time: 2024-01-11

trans-2-(2-chloro-4-methylphenyl)aminocyclopentan-1-ol Chemical and Physical Properties

Names and Identifiers

• trans-2-(2-chloro-4-methylphenyl)aminocyclopentan-1-ol
• (1R,2R)-2-((2-Chloro-4-methylphenyl)amino)cyclopentan-1-ol
• 1932682-41-1
• F6545-4633
• AKOS040823150
• trans-2-[(2-chloro-4-methylphenyl)amino]cyclopentan-1-ol
• (1R,2R)-2-[(2-chloro-4-methylphenyl)amino]cyclopentan-1-ol
• starbld0009099

• Inchi： 1S/C12H16ClNO/c1-8-5-6-10(9(13)7-8)14-11-3-2-4-12(11)15/h5-7,11-12,14-15H,2-4H2,1H3/t11-,12-/m1/s1
• InChI Key： IKZMLWKINRGNIH-VXGBXAGGSA-N
• SMILES： ClC1C=C(C)C=CC=1N[C@@H]1CCC[C@H]1O

Computed Properties

• Exact Mass: 225.0920418g/mol
• Monoisotopic Mass: 225.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 32.3Ų